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Compound of Interest

Compound Name: 9-lodophenanthrene

Cat. No.: B092893

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety protocols, operational
procedures, and disposal plans for 9-lodophenanthrene, ensuring a secure laboratory
environment.

Chemical and Physical Properties

A clear understanding of a compound's properties is the foundation of safe handling. Below is a
summary of key data for 9-lodophenanthrene.

Property Value

Molecular Formula CiaHol[1]

Molecular Weight 304.13 g/mol [1]

Melting Point 91-93 °C

Appearance Light yellow to yellow solid[2]
Solubility Insoluble in water[3]

Hazard Identification and Personal Protective
Equipment (PPE)
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9-lodophenanthrene is classified with specific hazard warnings. Adherence to the
recommended Personal Protective Equipment (PPE) is mandatory to mitigate risks.

Hazard Classifications:
e Causes skin irritation (H315)[1]
o Causes serious eye irritation (H319)[1]

e May cause respiratory irritation (H335)[1]

PPE Category Specification Rationale

To prevent inhalation of the
_ _ NIOSH-approved N95 dust _ _
Respiratory Protection ) solid powder, which can cause
mask or higher ) o
respiratory irritation.

] To protect eyes from dust
) Chemical safety goggles or )
Eye Protection o i particles that can cause
glasses with side shields ) S
serious irritation.[4]

] Chemical-resistant gloves To prevent skin contact, which
Hand Protection o o
(e.g., Nitrile) can lead to irritation.[4]

To protect skin and personal

Body Protection Laboratory coat ) o
clothing from contamination.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 9-lodophenanthrene is crucial for minimizing exposure and
ensuring safety.

1. Preparation:

o Ensure a calibrated analytical balance and all necessary glassware are clean and readily
available.

o Work should be conducted within a certified chemical fume hood to control dust and vapors.

[5]
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Don all required PPE before handling the compound.
. Weighing and Aliquoting:
Carefully weigh the desired amount of 9-lodophenanthrene on a tared weigh boat or paper.

Avoid creating dust. If any material is spilled, clean it up immediately following the spill
response protocol.

Transfer the weighed solid to the reaction vessel or container.
. Dissolution and Reaction:
Add the solvent to the solid in the fume hood.
If heating is required, use a controlled heating mantle and ensure proper ventilation.
Monitor the reaction for any unexpected changes.
. Post-Handling:
Decontaminate all surfaces, glassware, and equipment used.
Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after the procedure is complete.[4]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b092893?utm_src=pdf-body
https://aksci.com/sds/3853AB_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 9-lodophenanthrene
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Safe Handling Workflow Diagram
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Disposal Plan

Proper disposal of 9-lodophenanthrene and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

o Solid Waste: Collect unused 9-lodophenanthrene, contaminated weigh boats, and gloves in
a dedicated, labeled hazardous waste container.

e Liquid Waste: Solutions containing 9-lodophenanthrene should be collected in a separate,
labeled hazardous liquid waste container. Do not pour down the drain.[4][6]

o Contaminated Sharps: Any contaminated needles or sharp objects must be disposed of in a
designated sharps container.

2. Container Management:

o All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name
"9-lodophenanthrene”.

o Keep waste containers closed except when adding waste.
o Store waste containers in a designated satellite accumulation area.
3. Final Disposal:

o Arrange for the pickup and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

o Follow all local, state, and federal regulations for hazardous waste disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092893#personal-protective-equipment-for-handling-
9-iodophenanthrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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